2-chloro-N,N-dimethylnicotinamide

• IUPAC Name: 2-chloro-N,N-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C8H9ClN2O/c1-11(2)8(12)6-4-3-5-10-7(6)9/h3-5H,1-2H3
• InChI Key: QNZRJGJNLOMEGJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(N=CC=C1)Cl
• Molecular Formula: C8H9ClN2O
• DSSTOX Substance ID: DTXSID10450032
• Molecular Weight: 184.62 g/mol
• CAS No.: 52943-21-2

Description

2-chloro-N,N-dimethylnicotinamide is an organic compound with the molecular formula C8H9ClN2O. It is a derivative of nicotinamide, where the hydrogen atom at the 2-position of the pyridine ring is replaced by a chlorine atom, and the amide nitrogen is substituted with two methyl groups. This compound is known for its applications in various fields, including chemistry, biology, and medicine.

Scientific Research Applications

2-chloro-N,N-dimethylnicotinamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pesticides, dyes, and other industrial chemicals.

Safety and Hazards

2-Chloro-N,N-dimethylnicotinamide is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of the compound and to use it only outdoors or in a well-ventilated area.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-chloro-N,N-dimethylnicotinamide typically involves the following steps:

Esterification: 2-chloronicotinic acid is reacted with methanol to form 2-chloronicotinic acid methyl ester.

Aminolysis: The ester is then subjected to aminolysis with dimethylamine in the presence of a catalyst to yield this compound.

Industrial Production Methods

An alternative industrial method involves the reaction of 2-chloro-3-trichloromethylpyridine with dimethylamine in water. This method is advantageous due to its simplicity, high yield (up to 98.5%), and environmentally friendly nature, as it avoids the use of chlorination reagents and minimizes the generation of acid waste .

Chemical Reactions Analysis

Types of Reactions

2-chloro-N,N-dimethylnicotinamide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles.

Oxidation and Reduction: The compound can participate in redox reactions, altering the oxidation state of the nitrogen and carbon atoms.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium carbonate can be used to facilitate nucleophilic substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups replacing the chlorine atom.

Mechanism of Action

The mechanism of action of 2-chloro-N,N-dimethylnicotinamide involves its interaction with specific molecular targets, such as enzymes and receptors. The chlorine atom and the dimethyl groups play crucial roles in modulating the compound’s binding affinity and activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N,N-diethylnicotinamide
• 2-chloro-N,N-dimethyl-3-pyridinecarboxamide
• 2-chloro-N,N-dimethylpyridine-3-carboxamide

Uniqueness

2-chloro-N,N-dimethylnicotinamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to its analogs, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications in research and industry .

Synthesis routes and methods I

Procedure details

The 1-cyano-1-dimethylaminocarbonyl-4-dimethylamino-1,3-butadiene (14.5 g, 0.075 mol) obtained in (a) above was dissolved in 1,2-dichloroethane (150 ml) and the resulting solution heated to 50° C. The solution was then stirred whilst hydrogen chloride gas was introduced. After a few minutes, a thick mass of crystals formed in the solution which later dispersed to leave a deep red solution. After about 6 hours, no more starting material could be detected. Nitrogen was then introduced to blow the excess hydrogen chloride gas out of the solution and the solution was then extracted with water (4×100 ml). The organic phase was then dried over sodium sulphate and reduced in a vacuum. The residue was then stirred in petroleum ether, filtered off under suction and dried to give 10 g 2-chloropyridine-3-carboxylic acid N,N-dimethylamide as pale yellowish crystals, m.pt. 70°-71° C. Yield: 72% of the theoretical.

Synthesis routes and methods II

Procedure details

A mixture of 2-chloronicotinic acid (1 kg, 6.35 mmol) and thionyl chloride (575 mL, 7.88 mmol) 30 mL of DMF and 3.2L of toluene was warmed slowly to 70° C. and heated at 70° C. for 30 minutes. The mixture was allowed to cool to approximately 40° C. and then added to a 40% solution of aqueous dimethylamine (3.2L, 25.5 mmol) at 10° C. such that the reaction mixture did not exceed 28° C. An additional 30 minutes was allowed and then the aqueous layer was separated and extracted with toluene (2×1L). Combined organic layers were dried (Na2 SO4), filtered and concentrated under reduced pressure. The residue was dissolved in 2L of ethyl acetate and 4L of hexanes were added slowly to give a precipitate. The mixture was aged for 16 hours and then an additional 1L of hexanes was added. The mixture was cooled in an ice bath for 2 hours and filtered. The filtered residue was washed with 20% ethyl acetate/hexanes (1×1L) and dried under a stream of air to give 2-chloro-N,N-dimethyl-nicotinamide (924.5 g, 5.01 mmol), m.p. 66°-67° C.

Customer Q & A

Q1: What are the advantages of the novel synthesis method for 2-chloro-N,N-dimethylnicotinamide described in the research?

A1: The novel synthesis method for this compound, starting with propargyl alcohol and dipropylamine, offers several advantages over traditional methods []. These advantages include:

Q2: What is the overall yield of this compound using the novel synthesis method compared to the method starting with nicotinic acid?

A2: The novel synthesis method using propargyl alcohol and dipropylamine results in a total yield of over 65% for this compound []. In comparison, the method starting with nicotinic acid, involving oxidation to nicotinic acid N-oxide followed by one-pot chlorination and ammonolysis, achieves an overall yield of 52% [].